Cas no 1803791-65-2 (1-Iodo-4-nitro-2-(trifluoromethoxy)benzene)
1803791-65-2 structure
Product Name:1-Iodo-4-nitro-2-(trifluoromethoxy)benzene
CAS No:1803791-65-2
MF:C7H3F3INO3
MW:333.003304719925
CID:4705833
Update Time:2023-08-15
1-Iodo-4-nitro-2-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
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- 1-Iodo-4-nitro-2-(trifluoromethoxy)benzene
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- Inchi: 1S/C7H3F3INO3/c8-7(9,10)15-6-3-4(12(13)14)1-2-5(6)11/h1-3H
- InChI Key: ATXCTGKQRONVBY-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C=C1OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- Topological Polar Surface Area: 55
1-Iodo-4-nitro-2-(trifluoromethoxy)benzene Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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